Cas no 17635-40-4 (2-methoxy-1,3,5-triazine)

• Product Name: 2-methoxy-1,3,5-triazine
• CAS No: 17635-40-4
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 1363199
• PubChem ID: 28657
• Update Time: 2025-04-20

2-methoxy-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1,3,5-triazine
• 2-METHOXY-S-TRIAZINE
• Q27118037
• 17635-40-4
• methoxy-s-triazine
• DTXSID00274860
• SCHEMBL134812
• CHEBI:38929

• Inchi： 1S/C4H5N3O/c1-8-4-6-2-5-3-7-4/h2-3H,1H3
• InChI Key： NCMONXLWVRSCBP-UHFFFAOYSA-N
• SMILES： O(C)C1N=CN=CN=1

Computed Properties

• Exact Mass: 111.04335
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 62.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.9